Dotriaconta-14,17,20,23,26,29-hexaenoic acid

Specification

• CAS No.: 105517-82-6
• Molecular Formula: C32H52O2
• Molecular Weight: 468.8 g/mol
• IUPAC Name: dotriaconta-14,17,20,23,26,29-hexaenoic acid
• Standard InChI: InChI=1S/C32H52O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32(33)34/h3-4,6-7,9-10,12-13,15-16,18-19H,2,5,8,11,14,17,20-31H2,1H3,(H,33,34)
• Standard InChI Key: HIKGLCYKBLODNY-UHFFFAOYSA-N
• SMILES: CCC=CCC=CCC=CCC=CCC=CCC=CCCCCCCCCCCCCC(=O)O
• Canonical SMILES: CCC=CCC=CCC=CCC=CCC=CCC=CCCCCCCCCCCCCC(=O)O

Introduction

Chemical Structure and Properties

Molecular Characteristics

Dotriaconta-14,17,20,23,26,29-hexaenoic acid possesses several distinctive chemical features that define its properties and potential biological functions. The compound has a molecular weight of 468.8 g/mol and is identified by CAS number 105517-82-6. Its complete IUPAC name is dotriaconta-14,17,20,23,26,29-hexaenoic acid, though it may also be referred to as 14Z,17Z,20Z,23Z,26Z,29Z-dotriacontahexaenoic acid in scientific literature.

The six double bonds in this fatty acid all possess Z (cis) configuration, which creates a curved molecular shape that impacts its three-dimensional structure and how it interacts with other molecules in biological systems. This configuration is critical for its functionality in cellular membranes and potential signaling roles.

Structural Formula and Identifiers

The structural characteristics of dotriaconta-14,17,20,23,26,29-hexaenoic acid can be represented through various chemical notation systems that help identify and distinguish it from related compounds. These standardized identifiers are essential for scientific communication and database cataloging.

Table 1: Chemical Identifiers for Dotriaconta-14,17,20,23,26,29-hexaenoic acid

Identifier Type	Value
Molecular Formula	C32H52O2
Molecular Weight	468.8 g/mol
CAS Number	105517-82-6
IUPAC Name	dotriaconta-14,17,20,23,26,29-hexaenoic acid
Standard InChI	InChI=1S/C32H52O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32(33)34/h3-4,6-7,9-10,12-13,15-16,18-19H,2,5,8,11,14,17,20-31H2,1H3,(H,33,34)
SMILES	CCC=CCC=CCC=CCC=CCC=CCC=CCCCCCCCCCCCCC(=O)O

The canonical SMILES notation (Simplified Molecular Input Line Entry System) provides a linear representation of the molecular structure that can be used in computational chemistry and database searching. The Standard InChI (International Chemical Identifier) provides an even more detailed structural representation that captures the precise arrangement of atoms and bonds in the molecule.

Synthesis and Production Methods

Chemical Synthesis Approaches

The laboratory synthesis of dotriaconta-14,17,20,23,26,29-hexaenoic acid presents significant challenges due to the molecule's structural complexity, particularly the controlled placement of six double bonds in specific positions with defined stereochemistry. Synthesis typically involves multi-step reaction sequences and requires precise control of reaction conditions to achieve the desired product.

Common approaches may include starting with shorter-chain unsaturated precursors and employing techniques such as:

• Sequential elongation using Wittig reactions or related methodologies

• Protection-deprotection strategies to manage functional group compatibility

• Stereoselective methods to ensure proper Z (cis) configuration at each double bond

• Coupling reactions to assemble larger fragments of the carbon chain

The synthetic challenges associated with producing this compound in sufficient quantities and purity contribute to its limited availability for research purposes and potential applications.

Biological Distribution and Functions

Tissue Distribution

Dotriaconta-14,17,20,23,26,29-hexaenoic acid and related VLCPUFAs exhibit a highly selective distribution pattern in mammalian tissues. They are predominantly found in three major tissue types:

• Retina: Particularly concentrated in photoreceptor membranes, suggesting specific functions in vision

• Brain: Present in neural membranes, potentially contributing to specialized neuronal functions

• Reproductive tissues: Found in sperm, indicating possible roles in fertilization or sperm function

This restricted distribution pattern strongly suggests that dotriaconta-14,17,20,23,26,29-hexaenoic acid serves specialized functions rather than general metabolic roles. The compound's presence in these highly specialized tissues with unique membrane requirements points to potential roles in maintaining specific membrane properties or supporting specialized cellular processes.

Functional Roles in Cellular Membranes

The precise biological functions of dotriaconta-14,17,20,23,26,29-hexaenoic acid remain incompletely understood, but several potential roles can be inferred from its chemical structure and tissue distribution. As a component of cellular membranes, this VLCPUFA likely contributes to:

• Membrane fluidity: The multiple cis double bonds create a kinked structure that prevents tight packing of lipids, potentially enhancing membrane fluidity in specific microdomains

• Membrane curvature: The specialized structure may help maintain the high degree of membrane curvature required in structures like photoreceptor discs in the retina

• Protein-lipid interactions: May facilitate the function of specific membrane proteins through direct interactions or by creating appropriate membrane environments

Research suggests a particularly important role in photoreceptor function in the retina, where specialized membrane structures are critical for the light detection process. Studies using the elongation of very long-chain fatty acid-4 protein have implicated VLCPUFAs like dotriaconta-14,17,20,23,26,29-hexaenoic acid in retinal development and conditions such as macular degeneration.

Biological Activity	Potential Applications	Research Status
Anti-inflammatory properties	Treatment of inflammatory conditions	Preliminary research based on structural similarity to other omega-3 fatty acids
Neuroprotective effects	Potential applications in neurodegenerative diseases	Hypothesized based on presence in brain tissue
Membrane stabilization	Cell membrane-related disorders	Theoretical based on structural properties
Precursor to bioactive lipid mediators	Development of novel therapeutics	Early research stage
Retinal protection	Age-related macular degeneration treatment	Active research area with promising results

Current Research Challenges and Future Directions

Knowledge Gaps and Research Limitations

Despite growing interest in dotriaconta-14,17,20,23,26,29-hexaenoic acid, several significant knowledge gaps remain that limit our understanding of this compound:

• Complete biosynthetic pathway: The exact enzymatic processes involved in its production in mammalian tissues remain incompletely characterized

• Specific molecular targets: The precise molecular interactions and cellular receptors through which it exerts biological effects need further elucidation

• Quantitative tissue distribution: More comprehensive data on its concentration in various tissues across different species and developmental stages would provide valuable insights

• Structure-function relationships: How its unique structure relates to specific biological functions compared to other omega-3 fatty acids requires further investigation

Current research is also hampered by challenges in the synthesis and purification of dotriaconta-14,17,20,23,26,29-hexaenoic acid in quantities sufficient for comprehensive studies, as well as the specialized analytical techniques required to accurately identify and quantify it in biological samples.

Future Research Priorities

Based on current knowledge and identified gaps, several research priorities emerge for advancing our understanding of dotriaconta-14,17,20,23,26,29-hexaenoic acid:

• Development of improved synthetic methods to increase availability for research

• More detailed characterization of tissue distribution across different species and developmental stages

• Investigation of potential therapeutic applications, particularly in retinal disorders

• Elucidation of specific molecular mechanisms of action

• Exploration of potential roles in neurodevelopment and brain function

• Assessment of dietary sources or precursors that might influence endogenous levels

Patent activities in this area suggest growing recognition of the potential biomedical applications of dotriaconta-14,17,20,23,26,29-hexaenoic acid and related VLCPUFAs, particularly in the context of retinal health and neurological conditions.